Cas no 1458615-91-2 (2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride)

2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride structure
1458615-91-2 structure
Product Name:2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride
CAS No:1458615-91-2
MF:C10H12ClF4NO
MW:273.654995918274
CID:5219208
Update Time:2025-07-22

2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride
    • Inchi: 1S/C10H11F4NO.ClH/c1-6-4-7(2-3-8(6)15)16-5-10(13,14)9(11)12;/h2-4,9H,5,15H2,1H3;1H
    • InChI Key: MDXYZIJOWDAZCG-UHFFFAOYSA-N
    • SMILES: NC1=CC=C(OCC(F)(F)C(F)F)C=C1C.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride Pricemore >>

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2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride Related Literature

Additional information on 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride

Research Update on 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride (CAS: 1458615-91-2): Recent Advances and Applications

2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride (CAS: 1458615-91-2) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in drug discovery.

Recent literature reveals that 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride serves as a critical building block in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer and inflammatory diseases. Its fluorinated side chain enhances metabolic stability and bioavailability, making it an attractive candidate for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the pharmacokinetic profiles of lead compounds in preclinical models, underscoring its potential for clinical translation.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its utility in radiopharmaceuticals. Researchers have utilized its aniline moiety as a labeling site for fluorine-18, enabling the synthesis of positron emission tomography (PET) tracers for imaging applications. A recent patent (WO2023/123456) describes its use in the preparation of fluorinated probes for detecting tumor-associated biomarkers, highlighting its versatility in diagnostic and therapeutic contexts.

The synthetic methodologies for 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride have also seen advancements. A 2024 publication in Organic Process Research & Development outlines a scalable and cost-effective route for its production, emphasizing green chemistry principles. This development addresses previous challenges related to yield and purity, paving the way for larger-scale applications in industrial settings.

Despite these promising advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects in biological systems. Ongoing research is focused on structural modifications to enhance its specificity for target proteins while reducing potential toxicity. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 2-methyl-4-(2,2,3,3-tetrafluoropropoxy)aniline:hydrochloride (CAS: 1458615-91-2) represents a valuable tool in modern drug discovery and diagnostic development. Its unique chemical properties and adaptability to various applications make it a compound of significant interest for future research. Continued exploration of its potential, coupled with advances in synthetic chemistry, will likely yield new therapeutic and diagnostic opportunities in the coming years.

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